2-bromo-N-{5-[(E)-{[4-(dimethylamino)phenyl]methylidene}amino]-1,3,4-thiadiazol-2-yl}benzamide

• IUPAC Name: 2-bromo-N-[5-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H16BrN5OS/c1-24(2)13-9-7-12(8-10-13)11-20-17-22-23-18(26-17)21-16(25)14-5-3-4-6-15(14)19/h3-11H,1-2H3,(H,21,23,25)/b20-11+
• InChI Key: CXMLRJMQNNUVKS-RGVLZGJSSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NC2=NN=C(S2)NC(=O)C3=CC=CC=C3Br
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/C2=NN=C(S2)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C18H16BrN5OS
• Molecular Weight: 430.3 g/mol
• CAS No.: 850902-94-2

Description

The compound contains a 1,3,4-thiadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms. This ring system is known to exhibit a wide variety of biological activities and is present in many medicinal agents.

Mechanism of Action

Target of Action

The primary target of this compound, also known as IDI1_008310 , is the enzyme isopentenyl-diphosphate delta isomerase 1 (IDI1) . This enzyme is peroxisomally-localized and plays a crucial role in the synthesis of cholesterol .

Mode of Action

The compound interacts with IDI1 and influences its function . It has been suggested that IDI1 interacts with the important regulator of innate immunity cGAS and recruits the E3 ligase TRIM41 to promote cGAS ubiquitination and degradation, inhibiting the cGAS-Sting signaling pathway .

Biochemical Pathways

The compound affects the cholesterol synthesis pathway . Specifically, it influences the interconversion of isopentenyl diphosphate (IPP) to its highly electrophilic isomer, dimethylallyl diphosphate (DMAPP), which are the substrates for the successive reaction that results in the synthesis of farnesyl diphosphate and, ultimately, cholesterol .

Result of Action

The molecular and cellular effects of the compound’s action are associated with the regulation of cholesterol synthesis . By interacting with IDI1, the compound can influence the synthesis of cholesterol, which has downstream effects on various cellular processes .